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Compound of Interest

Compound Name: epsilon-Carotene

cat. No.: B162410

An In-depth Technical Guide to e-Carotene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of e-carotene, a member of the carotenoid
family of tetraterpenoid pigments. It details its chemical and physical properties, biological
significance, and relevant experimental protocols for its analysis. This document is intended to
serve as a valuable resource for professionals in research, particularly in the fields of
biochemistry, natural product chemistry, and drug development.

Core Properties of e-Carotene

g-Carotene is a bicyclic carotenoid and an isomer of other carotenes such as a- and [3-
carotene. It is distinguished by the presence of two e-rings at both ends of its polyene chain.

The following table summarizes the key quantitative data for e-carotene.
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Property Value Citations
Molecular Formula CaoHss [1112][3]
Molecular Weight 536.87 g/mol [1]

38894-81-4 (general), 472-89-

CAS Number _ [1][2]
9 ((6R,6'R)-isomer)

Melting Point 190 °C [2]

. 440 nm (in hexane with 2%
UV Absorption (Amax) ) [1]
dichloromethane)

Appearance Crystalline solid [2]

Biological Significance and Signaling Pathways

e-Carotene is an important intermediate in the carotenoid biosynthesis pathway in plants and
some microorganisms. Carotenoids, in general, play crucial roles in photosynthesis, acting as
accessory light-harvesting pigments and providing photoprotection against oxidative stress.[4]
[5][6] They are also precursors to essential molecules, including certain hormones.[7]

In the carotenoid biosynthesis pathway, the cyclization of lycopene is a critical branching point.
[7] One branch leads to the formation of 3-carotene (with two 3-rings), while the other, involving
lycopene e-cyclase (LCYE), leads to the formation of carotenoids with at least one €-ring, such
as a-carotene (one B-ring and one g-ring) and subsequently lutein.[7] The formation of €,e-
carotene, with two &-rings, is less common in higher plants but is a key step in the biosynthesis
of specific xanthophylls in some species.[7]

The antioxidant properties of carotenoids, including e-carotene, are attributed to their long
system of conjugated double bonds, which allows them to quench reactive oxygen species
(ROS).[8][9] This antioxidant activity is fundamental to their protective roles in both plants and
organisms that consume them. In the context of human health, dietary carotenoids are
associated with a reduced risk of various chronic diseases, and they can modulate signaling
pathways related to cell growth, inflammation, and apoptosis.[8][10]
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Enzyme Key:
PSY: Phytoene synthase
PDS: Phytoene desaturase
ZDS: {-carotene desaturase

CRTISO: Carotenoid isomerase
LCYE: Lycopene e-cyclase | L_C_Y_E_(ig_sgrge_o_rg_a_ni_smg)_> e-Carotene
LCYB: Lycopene B-cyclase (e,e-carotene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [e-Carotene CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162410#carotene-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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